Cas no 26639-92-9 (Furo[3,4-d]pyrimidin-7(5H)-one)

• Product Name: Furo[3,4-d]pyrimidin-7(5H)-one
• CAS No: 26639-92-9
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• CID: 249882
• PubChem ID: 45080408
• Update Time: 2025-04-19

Furo[3,4-d]pyrimidin-7(5H)-one Chemical and Physical Properties

Names and Identifiers

• Furo[3,4-d]pyrimidin-7(5H)-one
• 4-Pyrimidinecarboxylicacid, 5-(hydroxymethyl)-, g-lactone
• 5H-furo[3,4-d]pyrimidin-7-one
• Furo[3,4-d]pyrimidin-7(5H)-one (9CI)
• SCHEMBL1610662
• 26639-92-9
• 5H-furo[3, 4-d]pyrimidin-7-one
• DTXSID50663967

• Inchi： 1S/C6H4N2O2/c9-6-5-4(2-10-6)1-7-3-8-5/h1,3H,2H2
• InChI Key： QPATTWPOLGLVAZ-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C=NC=N2)C1)=O

Computed Properties

• Exact Mass: 136.02732
• Monoisotopic Mass: 136.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 0

Experimental Properties

• PSA: 52.08